Cas no 2171915-02-7 (5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171915-02-7
• MF: C₁₂H₂₀N₄OS
• MW: 268.378400802612
• CID: 5565922
• PubChem ID: 165596989
• Update Time: 2025-06-13

5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2171915-02-7
• 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596699

• Inchi： 1S/C12H20N4OS/c1-3-9(7-17-2)16-11(8-5-4-6-8)10(12(13)18)14-15-16/h8-9H,3-7H2,1-2H3,(H2,13,18)
• InChI Key： CBJOODKVICTWOS-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C2CCC2)N(C(COC)CC)N=N1)N

Computed Properties

• Exact Mass: 268.13578245g/mol
• Monoisotopic Mass: 268.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98Ų

Additional information on 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

Research Briefing on 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2171915-02-7)

In recent years, the compound 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2171915-02-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their diverse pharmacological properties. Recent studies have highlighted its role as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of the cyclobutyl and methoxybutyl groups in its structure is believed to enhance its binding affinity to specific biological targets, making it a subject of intense investigation.

A 2023 study published in the *Journal of Medicinal Chemistry* detailed the synthetic pathway for 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide, emphasizing its high yield and scalability. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by thioamide functionalization, to achieve the desired product. The study also reported the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary in vitro assays have demonstrated the compound's efficacy against a range of Gram-positive bacteria, including *Staphylococcus aureus* and *Enterococcus faecalis*. Mechanistic studies suggest that it inhibits bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. Additionally, the compound has shown moderate activity against certain cancer cell lines, particularly those associated with breast and lung cancers, by inducing apoptosis through the mitochondrial pathway.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as its solubility and metabolic stability. Recent efforts have focused on structural modifications to improve its drug-like characteristics while retaining its biological activity. For instance, a 2024 study explored the introduction of polar substituents to enhance water solubility, yielding derivatives with improved bioavailability.

In conclusion, 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide represents a compelling candidate for further development in antimicrobial and anticancer therapy. Ongoing research aims to elucidate its precise mechanism of action and evaluate its efficacy in preclinical models. The compound's versatility and synthetic accessibility position it as a valuable asset in the quest for novel therapeutic agents.